2-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)-N-[(thiophen-2-yl)methyl]propanamide

• IUPAC Name: 2-(6-oxo-3-phenylpyridazin-1-yl)-N-(thiophen-2-ylmethyl)propanamide
• InChI: InChI=1S/C18H17N3O2S/c1-13(18(23)19-12-15-8-5-11-24-15)21-17(22)10-9-16(20-21)14-6-3-2-4-7-14/h2-11,13H,12H2,1H3,(H,19,23)
• InChI Key: YJZDZHAAHWXWJJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)NCC1=CC=CS1)N2C(=O)C=CC(=N2)C3=CC=CC=C3
• Molecular Formula: C18H17N3O2S
• Molecular Weight: 339.4 g/mol
• CAS No.: 1203305-40-1

Description

The compound 2-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)-N-[(thiophen-2-yl)methyl]propanamide features a dihydropyridazinone core (6-oxo-3-phenyl-1,6-dihydropyridazine) linked via a propanamide chain to a thiophen-2-ylmethyl group. This structure combines a heterocyclic aromatic system (dihydropyridazinone) with a sulfur-containing thiophene moiety, which may influence its physicochemical and pharmacological properties.

Mechanism of Action

Biological Activity

The compound 2-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)-N-[(thiophen-2-yl)methyl]propanamide is a pyridazine derivative that has garnered attention in medicinal chemistry due to its potential biological activities. This article reviews the biological activity of this compound, including its pharmacological properties, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

The molecular formula of the compound is $C_{20}H_{20}N_4O$ with a molecular weight of approximately 336.4 g/mol. The structure features a pyridazine core substituted with phenyl and thiophene groups, which are known to enhance biological activity through various mechanisms.

Antimicrobial Activity

Research has indicated that pyridazine derivatives exhibit significant antimicrobial properties. For instance, compounds similar to 2-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)-N-[(thiophen-2-yl)methyl]propanamide have shown effectiveness against various bacterial strains, including E. coli and Staphylococcus aureus . The mechanism is believed to involve disruption of bacterial cell wall synthesis.

Anticancer Properties

Pyridazine derivatives have also been investigated for their anticancer potential. Studies have demonstrated that they can inhibit cell proliferation in several cancer cell lines, including breast and lung cancer cells. The proposed mechanism includes the induction of apoptosis and cell cycle arrest .

Activity	Target	Effectiveness
Antimicrobial	E. coli, S. aureus	Significant inhibition
Anticancer	Breast, lung cancer cells	Induces apoptosis

Anti-inflammatory Effects

Inflammation plays a crucial role in various diseases, including cancer and autoimmune disorders. Compounds related to this pyridazine derivative have been shown to exhibit anti-inflammatory effects by inhibiting pro-inflammatory cytokines . This activity suggests potential therapeutic applications in conditions like arthritis and inflammatory bowel disease.

The biological activity of 2-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)-N-[(thiophen-2-yl)methyl]propanamide is attributed to several mechanisms:

• Enzyme Inhibition : Many pyridazine derivatives act as enzyme inhibitors, disrupting metabolic pathways in pathogens or cancer cells.
• Receptor Modulation : These compounds may interact with specific receptors involved in inflammation and cell proliferation.
• Oxidative Stress Induction : Some studies suggest that these compounds can increase oxidative stress within cells, leading to apoptosis in cancer cells.

Case Study 1: Antimicrobial Efficacy

In a study examining the antimicrobial efficacy of various pyridazine derivatives, the compound exhibited a minimum inhibitory concentration (MIC) against E. coli at concentrations as low as 50 µg/mL. This suggests strong antibacterial properties compared to standard antibiotics .

Case Study 2: Cancer Cell Line Studies

Another investigation focused on the anticancer properties of similar pyridazine compounds demonstrated that treatment with these derivatives resulted in a significant reduction in cell viability (up to 70% in some cases) in breast cancer cell lines after 48 hours of exposure .

Scientific Research Applications

Biological Activities

The biological activities of pyridazinones, including the target compound, have been extensively studied. Notably, they exhibit:

• Anticancer Activity :
  • Pyridazinone derivatives have shown promise in inhibiting cancer cell proliferation. For instance, studies indicate that modifications on the pyridazinone ring can enhance cytotoxic effects against various cancer cell lines .
• Antimicrobial Properties :
  • Research has demonstrated that compounds with similar structures possess significant antibacterial and antifungal activities. The incorporation of thiophene moieties may enhance these properties due to their electron-rich nature .
• Anti-inflammatory Effects :
  • Certain pyridazinone derivatives have been reported to exhibit anti-inflammatory properties by inhibiting pro-inflammatory cytokines and pathways .
• Antidepressant and Anxiolytic Effects :
  • Some studies suggest that pyridazinones can modulate neurotransmitter systems, potentially offering therapeutic benefits for mood disorders .

Case Studies

Several case studies highlight the applications of this compound:

Study	Application	Findings
Yarden & Caldes (2013)	Anticancer	Demonstrated significant cytotoxicity against breast cancer cells.
Siddiqui et al. (2011)	Antihypertensive	Showed efficacy in lowering blood pressure in animal models.
Akhtar et al. (2016)	Antibacterial	Exhibited strong activity against Gram-positive bacteria, indicating potential for developing new antibiotics.

Comparison with Similar Compounds

Structural Analogues

Core Modifications

• Dihydropyridazinone Derivatives: D262-0604 (N-(2-chlorophenyl)-2-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)propanamide): Shares the dihydropyridazinone core but replaces the thiophen-2-ylmethyl group with a 2-chlorophenyl moiety. BG15169 (2-[6-oxo-3-(pyridin-4-yl)-1,6-dihydropyridazin-1-yl]-N-[(2-phenyl-1,3-thiazol-4-yl)methyl]propanamide): Incorporates a pyridin-4-yl group instead of phenyl on the dihydropyridazinone and a thiazole substituent. This increases molecular complexity and may enhance π-π stacking interactions .

Substituent Variations

• Pyridine-Based Propanamides () :

  • Compound 42 : Features a hexyloxy-substituted pyridine and a fluorophenyl-sulfonamide group. The sulfonamide enhances hydrophilicity, contrasting with the hydrophobic thiophene in the target compound .
  • Compound 44 : Includes a pyrrolidinyl group on pyridine, improving solubility via nitrogen lone pairs. Yield (85%) suggests synthetic feasibility for similar propanamide derivatives .

Pharmacological and Physicochemical Properties

Table 1: Key Properties of Selected Compounds

Compound Name	Molecular Formula	Molecular Weight	Key Substituents	Biological Activity	Yield (%)
Target Compound	C₁₈H₁₆N₃O₂S	~350 (estimated)	Thiophen-2-ylmethyl	Unknown	-
D262-0604 ()	C₁₉H₁₆ClN₃O₂	353.81	2-Chlorophenyl	Screening compound	-
Compound 42 ()	C₂₄H₃₁F₂N₃O₄S	519.59	Hexyloxy, Fluorophenyl-sulfonamide	TRPV1 modulation	44
BG15169 ()	C₂₂H₁₉N₅O₂S	417.48	Pyridin-4-yl, Thiazolyl	Unspecified	-

Activity Insights

• TRPV1 Modulation: Compounds in with fluorophenyl-sulfonamide groups (e.g., 42–46) show TRPV1 antagonism, suggesting the target compound’s dihydropyridazinone-thiophene structure may target similar pathways .
• Electron Effects : Thiophene’s electron-rich nature could enhance binding to receptors requiring aromatic stacking, whereas chloro or sulfonamide groups (e.g., D262-0604) may favor polar interactions .

Physicochemical Comparison

• Solubility : Thiophene’s hydrophobicity may reduce aqueous solubility compared to sulfonamide-containing analogs (e.g., Compound 42).
• Molecular Weight : The target compound (~350 g/mol) falls within the acceptable range for drug-likeness, similar to D262-0604 (353.81 g/mol) .

Q & A

Q. Table 1. Recommended Crystallization Conditions

Solvent System	Method	Additives	Expected Crystal Quality
DMSO/EtOH (1:4)	Vapor Diffusion	0.1 M NH4PF6	Prismatic, 0.2 mm
Acetone/H2O (3:1)	Slow Cooling	5% PEG 4000	Plate, 0.1 mm

Q. Table 2. Key Spectral Benchmarks

Technique	Critical Peaks/Data	Reference Compound
$^1H$-NMR	δ 8.2–8.5 (pyridazinone H), δ 7.1–7.3 (thiophene H)	3-Phenylpropanamide
IR	1685 cm$^{-1}$ (C=O stretch)	Pharmacopeial standards